Cas no 57071-61-1 ( )

• Product Name: &nbsp
• CAS No: 57071-61-1
• MF: C₁₂H₁₄N₆O₄
• MW: 306.277361392975
• CID: 946439
• PubChem ID: 300567
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4,6-diamino-7-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 4,6-diamino-7-pentofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 6-Aminotoyocamycin
• AC1L6WKM
• NSC175630
• NSC-175630
• Toyocamycin, 6-amino-
• ZINC01716251
• DTXSID90306326
• CHEMBL16288
• 57071-61-1
• MLS002702064
• SMR001565635
•  

• Inchi： 1S/C12H14N6O4/c13-1-4-6-9(14)16-3-17-11(6)18(10(4)15)12-8(21)7(20)5(2-19)22-12/h3,5,7-8,12,19-21H,2,15H2,(H2,14,16,17)
• InChI Key： GPEPWIICLLUDAS-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(=C(C#N)C2=C(N)N=CN=C12)N)O)O

Computed Properties

• Exact Mass: 306.10782
• Monoisotopic Mass: 306.10765295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 177Ų

Experimental Properties

• PSA: 176.46
• LogP: -0.75872